Cas no 21991-00-4 ([1,1'-Biphenyl]-3,5-dicarboxylicacid, 3,5-dimethyl ester)

[1,1'-Biphenyl]-3,5-dicarboxylicacid, 3,5-dimethyl ester structure
21991-00-4 structure
Product Name:[1,1'-Biphenyl]-3,5-dicarboxylicacid, 3,5-dimethyl ester
CAS No:21991-00-4
MF:C16H14O4
MW:270.279964923859
CID:250371
PubChem ID:4289413
Update Time:2025-04-19

[1,1'-Biphenyl]-3,5-dicarboxylicacid, 3,5-dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-3,5-dicarboxylicacid, 3,5-dimethyl ester
    • [1,1'-BIPHENYL] 3,5-DICARBOXYLIC ACID DEMETHYL ESTER
    • dimethyl 5-phenylbenzene-1,3-dicarboxylate
    • (1,1'-biphenyl)-3,5-dicarboxylic acid,dimethyl ester
    • biphenyl-3,5-dicarboxylic acid dimethyl ester
    • dimethyl 5-phenylisophthalate
    • I11743
    • dimethyl biphenyl-3,5-dicarboxylate
    • 21991-00-4
    • SCHEMBL7823750
    • DTXSID30401607
    • [1,1'-Biphenyl]3,5-dicarboxylic acid demethyl ester
    • GVLNGQSSXSIUGH-UHFFFAOYSA-N
    • AKOS005266189
    • dimethyl 5-phenylbenzene-1, 3-dicarboxylate
    • J-014397
    • AC-12341
    • Dimethyl [1,1'-biphenyl]-3,5-dicarboxylate
    • Inchi： 1S/C16H14O4/c1-19-15(17)13-8-12(11-6-4-3-5-7-11)9-14(10-13)16(18)20-2/h3-10H,1-2H3
    • InChI Key： GVLNGQSSXSIUGH-UHFFFAOYSA-N
    • SMILES： O(C)C(C1C=C(C(=O)OC)C=C(C=1)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 270.08900
  • Monoisotopic Mass: 270.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.60000
  • LogP: 2.92680

[1,1'-Biphenyl]-3,5-dicarboxylicacid, 3,5-dimethyl ester Customs Data

  • HS CODE：2917399090
  • Customs Data：

    China Customs Code:

    2917399090

    Overview:

    2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

[1,1'-Biphenyl]-3,5-dicarboxylicacid, 3,5-dimethyl ester Related Literature

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